Cas no 39718-72-4 ([4-(ethylamino)phenyl]acetic acid)
39718-72-4 structure
Product Name:[4-(ethylamino)phenyl]acetic acid
CAS No:39718-72-4
MF:C10H13NO2
MW:179.215722799301
CID:1510789
PubChem ID:38317
Update Time:2025-04-21
[4-(ethylamino)phenyl]acetic acid Chemical and Physical Properties
Names and Identifiers
-
- [4-(ethylamino)phenyl]acetic acid
- 2-[4-(ethylamino)phenyl]acetic acid
- (4-Ethylaminophenyl)acetic acid
- 4-(Ethylamino)benzeneacetic acid
- DTXSID20192794
- Acide ethylamino-4 phenylacetique
- Benzeneacetic acid, 4-(ethylamino)-
- ACETIC ACID, 2-(p-(ETHYLAMINO)PHENYL)-
- BRN 2363246
- SCHEMBL10067955
- Acide ethylamino-4 phenylacetique [French]
- 39718-72-4
-
- Inchi: 1S/C10H13NO2/c1-2-11-9-5-3-8(4-6-9)7-10(12)13/h3-6,11H,2,7H2,1H3,(H,12,13)
- InChI Key: QMLWVPPECOWXOX-UHFFFAOYSA-N
- SMILES: OC(CC1C=CC(=CC=1)NCC)=O
Computed Properties
- Exact Mass: 179.09469
- Monoisotopic Mass: 179.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- PSA: 49.33
[4-(ethylamino)phenyl]acetic acid Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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